Cas no 1005292-54-5 (5-chloro-2-methoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide)

• Product Name: 5-chloro-2-methoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide
• CAS No: 1005292-54-5
• MF: C₂₂H₁₉ClN₂O₃S
• MW: 426.915863275528
• CID: 5507841
• Update Time: 2025-05-23

5-chloro-2-methoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide
• 5-chloro-2-methoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• Inchi： 1S/C22H19ClN2O3S/c1-28-19-9-6-15(23)13-17(19)21(26)24-16-7-8-18-14(12-16)4-2-10-25(18)22(27)20-5-3-11-29-20/h3,5-9,11-13H,2,4,10H2,1H3,(H,24,26)
• InChI Key： IPIKJIGULPTVAP-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1SC=CC=1)=O)(=O)C1=CC(Cl)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 5-chloro-2-methoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

5-Chloro-2-Methoxy-N-[1-(Thiophene-2-Carbonyl)-1,2,3,4-Tetrahydroquinolin-6-Yl]Benzamide (CAS No. 1005292-54-5)

5-Chloro-2-methoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide (CAS No. 1005292-54-5) is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and development. The molecule consists of a benzamide core with a chloro and methoxy substituent at positions 5 and 2, respectively. Additionally, the nitrogen atom of the amide group is connected to a tetrahydroquinoline derivative substituted with a thiophene moiety at position 6.

The synthesis of 5-chloro-2-methoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide involves a series of multi-step reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity while maintaining the structural integrity of the molecule. Researchers have explored various coupling reactions, such as the Buchwald-Hartwig amination and Ullmann coupling, to facilitate the formation of key intermediates.

One of the most intriguing aspects of this compound is its biological activity. Preclinical studies have demonstrated that 5-chloro-2-methoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-Yl]benzamide exhibits potent inhibitory effects against several enzymes involved in inflammatory pathways. For instance, it has shown remarkable activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This suggests potential applications in the development of anti-inflammatory and analgesic agents.

Furthermore, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various protein targets, including kinases and G-protein coupled receptors (GPCRs). The presence of the thiophene moiety has been identified as a critical factor in enhancing the compound's bioavailability and stability in physiological conditions.

The structural complexity of CAS No. 1005292-54-5 also makes it an attractive candidate for exploring structure-property relationships (SPR). By modifying specific substituents or altering the connectivity within the molecule, researchers can investigate how these changes influence pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Such studies are crucial for optimizing drug candidates and ensuring their suitability for clinical trials.

In conclusion, 5-chloro-2-methoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-Yl]benzamide (CAS No. 1005292-54-) represents a promising lead compound in drug discovery research. Its unique chemical structure and diverse functional groups provide ample opportunities for exploring its biological activity and therapeutic potential. As research continues to unfold new insights into its properties and applications